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Compound of Interest

Compound Name: Zirconium dinitrate oxide hydrate

Cat. No.: B087561 Get Quote

Zirconium Dinitrate Oxide Hydrate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

characteristics of Zirconium Dinitrate Oxide Hydrate (also known as Zirconyl Nitrate

Hydrate). This document is intended to be a valuable resource for researchers, scientists, and

professionals in drug development who are working with or considering the use of this versatile

zirconium compound.

Core Physical and Chemical Properties
Zirconium Dinitrate Oxide Hydrate is a white, odorless, crystalline solid.[1][2] It is an

important precursor in the synthesis of various zirconium-based materials, including catalysts

and advanced ceramics.[3] The hydrated nature of this compound is a key characteristic, with

the number of water molecules (x) often varying.

Quantitative Physical Data
Precise quantitative data for several physical properties of Zirconium Dinitrate Oxide Hydrate
are not readily available in the literature, primarily because the compound tends to decompose

upon heating.[4] The available data is summarized in the table below.
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Property Value Source(s)

Molecular Formula ZrO(NO₃)₂·xH₂O [5][6]

Anhydrous Molecular Weight 231.23 g/mol [5][7]

Appearance White powder or crystals [1][5]

Melting Point
No data available

(decomposes)
[4]

Boiling Point
No data available

(decomposes)
---

Decomposition Temperature ~100 °C [8]

Solubility Soluble in water and alcohol [5][8]

Density No data available ---

Chemical Characteristics
Zirconium Dinitrate Oxide Hydrate is a strong oxidizer and can intensify fires; it may even

cause fire in contact with combustible materials.[7] It is incompatible with strong reducing

agents, flammable substances, organic materials, and metal powders. The compound is stable

under normal conditions but is hygroscopic and should be stored in a cool, dry, and well-

ventilated area away from incompatible materials.[7] Upon thermal decomposition, it emits toxic

fumes of nitrogen oxides.[8][9]

Experimental Protocols
Detailed experimental protocols for the synthesis of Zirconium Dinitrate Oxide Hydrate can

vary depending on the starting material. Below are generalized methods based on common

laboratory practices.

Synthesis from Zirconium Oxychloride
This method involves the precipitation of zirconium hydroxide followed by dissolution in nitric

acid.

Materials:
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Zirconium oxychloride octahydrate (ZrOCl₂·8H₂O)

Ammonium hydroxide (NH₄OH) solution

Concentrated nitric acid (HNO₃)

Deionized water

Procedure:

Dissolve a known quantity of zirconium oxychloride octahydrate in deionized water.

Slowly add ammonium hydroxide solution to the zirconium oxychloride solution with constant

stirring until precipitation of zirconium hydroxide is complete.

Filter the precipitate and wash it thoroughly with deionized water to remove chloride ions.

Carefully dissolve the purified zirconium hydroxide precipitate in a minimal amount of

concentrated nitric acid.

Gently heat the resulting solution to concentrate it, leading to the crystallization of Zirconium
Dinitrate Oxide Hydrate upon cooling.

Collect the crystals by filtration and dry them in a desiccator.

Synthesis from Zirconia
This route involves the digestion of zirconium oxide in a strong acid mixture.

Materials:

Zirconium oxide (ZrO₂)

Concentrated sulfuric acid (H₂SO₄)

Ammonium sulfate ((NH₄)₂SO₄)

Ammonium hydroxide (NH₄OH) solution
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Concentrated nitric acid (HNO₃)

Deionized water

Procedure:

Mix zirconia with concentrated sulfuric acid and ammonium sulfate.

Heat the mixture to facilitate the dissolution of the zirconia.

After cooling, dilute the solution with deionized water and precipitate zirconium hydroxide by

adding ammonium hydroxide solution.

Filter and wash the precipitate thoroughly with deionized water.

Dissolve the washed precipitate in concentrated nitric acid.

Concentrate the solution by heating to induce crystallization of Zirconium Dinitrate Oxide
Hydrate.

Isolate the crystals by filtration and dry appropriately.

Key Applications and Related Workflows
Zirconium Dinitrate Oxide Hydrate serves as a critical precursor in various advanced

applications, most notably in the synthesis of zirconia-based nanomaterials for drug delivery

systems.

Sol-Gel Synthesis of Zirconia Nanoparticles for Drug
Delivery
The sol-gel method is a versatile technique for producing high-purity, homogeneous zirconia

nanoparticles.[10][11][12][13] Zirconium Dinitrate Oxide Hydrate is often used as the

zirconium source in this process.
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Sol-Gel synthesis workflow for drug-loaded zirconia nanoparticles.

Thermal Decomposition Pathway
Understanding the thermal decomposition of Zirconium Dinitrate Oxide Hydrate is crucial for

its application in materials synthesis, as it ultimately yields zirconium oxide. The process

involves the sequential loss of water and nitrogen oxides.[9][14]
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Thermal decomposition pathway of Zirconium Dinitrate Oxide Hydrate.

Hydrolysis Mechanism for Nanoparticle Formation
The hydrolysis of zirconyl ions in aqueous solution is a fundamental process for the formation

of zirconia nanoparticles.[15] This process involves the formation of tetrameric species that

subsequently aggregate.
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Hydrolysis and aggregation mechanism for zirconia nanoparticle formation.

Analytical Characterization
A suite of analytical techniques is employed to characterize Zirconium Dinitrate Oxide
Hydrate and its derivatives.

Fourier-Transform Infrared Spectroscopy (FT-IR): To identify the presence of nitrate groups,

water of hydration, and Zr-O bonds.

Thermogravimetric Analysis (TGA): To study the thermal decomposition profile and

determine the degree of hydration.

X-ray Diffraction (XRD): To analyze the crystal structure of the compound and its calcined

products (zirconia polymorphs).
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Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the

synthesized materials.

This guide provides a foundational understanding of Zirconium Dinitrate Oxide Hydrate for its

effective application in research and development. For specific applications, further empirical

studies are recommended to optimize process parameters and material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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